5-Amino-2-(trifluoromethyl)benzoic acid hydrochloride
Description
5-Amino-2-(trifluoromethyl)benzoic acid hydrochloride is a useful research compound. Its molecular formula is C8H7ClF3NO2 and its molecular weight is 241.59. The purity is usually 95%.
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Scientific Research Applications
LC-MS/MS Study of Nitisinone Degradation
Nitisinone, a derivative related to 5-Amino-2-(trifluoromethyl)benzoic acid, has been studied for its stability and degradation pathways. In a study by Barchańska et al. (2019), liquid chromatography coupled with mass spectrometry (LC-MS/MS) was employed to determine the stability of nitisinone under various conditions. The research highlighted that nitisinone's stability increases with the pH of the solution and identified two major degradation products, including 2-amino-4-(trifluoromethyl)benzoic acid, under conditions similar to gastric juice. This study contributes to understanding the risks and benefits of nitisinone's medical application, especially in treating hepatorenal tyrosinemia (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).
Pharmacological Review of Chlorogenic Acid
While not directly related to 5-Amino-2-(trifluoromethyl)benzoic acid, the review of chlorogenic acid by Naveed et al. (2018) highlights the importance of studying chemical compounds for their multifaceted pharmacological effects. Chlorogenic acid, found in green coffee extracts and tea, exhibits antioxidant, antibacterial, hepatoprotective, and other therapeutic roles. This review encourages further research to optimize the biological and pharmacological effects of compounds like 5-Amino-2-(trifluoromethyl)benzoic acid hydrochloride (Naveed, Hejazi, Abbas, Kamboh, Khan, Shumzaid, Ahmad, Babazadeh, Fangfang, Modarresi-Ghazani, Wenhua, & Xiaohui, 2018).
Benzoic Acid as Food and Feed Additives
Research on benzoic acid, closely related to the chemical structure of interest, shows its role in regulating gut functions. Mao et al. (2019) discussed how benzoic acid, used as an antibacterial and antifungal preservative, can improve growth and health by promoting gut functions. This study reveals the potential of related compounds in enhancing health through dietary interventions (Mao, Yang, Chen, Yu, & He, 2019).
Properties
IUPAC Name |
5-amino-2-(trifluoromethyl)benzoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO2.ClH/c9-8(10,11)6-2-1-4(12)3-5(6)7(13)14;/h1-3H,12H2,(H,13,14);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLAUBXZUBGQLGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)C(=O)O)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClF3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1803593-18-1 |
Source
|
| Record name | 5-amino-2-(trifluoromethyl)benzoic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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